N-(5-Chloro-2-nitrophenyl)glycine

• Molecular Formula: C8H7ClN2O4
• Molecular Weight: 230.60 g/mol
• IUPAC Name: 2-(5-chloro-2-nitroanilino)acetic acid
• InChI: InChI=1S/C8H7ClN2O4/c9-5-1-2-7(11(14)15)6(3-5)10-4-8(12)13/h1-3,10H,4H2,(H,12,13)
• InChI Key: BLAWZTVOWRFQGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NCC(=O)O)[N+](=O)[O-]

Description

N-(5-Chloro-2-nitrophenyl)glycine is a useful research compound. Its molecular formula is C8H7ClN2O4 and its molecular weight is 230.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(5-Chloro-2-nitrophenyl)glycine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-Chloro-2-nitrophenyl)glycine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

25 g (0.13 mol) of 2,4-dichloro-1-nitrobenzene, 19.5 g (0.26 mol) of glycine and 18 g (0.13 mol) of potassium carbonate were heated in 200 ml of dimethylformamide at 120° C. for 3 h. The mixture was then poured into ice-water, acidified with 1M hydrochloric acid and extracted with ethyl acetate. The organic phase was dried and concentrated under reduced pressure. The residue was purified by chromatography on silica gel (mobile phase: toluene/acetone/acetic acid=20:10:1) to yield 19.7 g (66%) of the product. Melting point 147°-148° C.